2-(4-(3-fluorophenylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(3-fluorophenyl)sulfonylamino]phenyl]-N-(2,2,2-trifluoroethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C16H12F4N6O3S/c17-10-2-1-3-13(8-10)30(28,29)24-11-4-6-12(7-5-11)26-23-14(22-25-26)15(27)21-9-16(18,19)20/h1-8,24H,9H2,(H,21,27)
• InChI Key: UNOCTOQAXPFHDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)NCC(F)(F)F)F
• Molecular Formula: C16H12F4N6O3S
• Molecular Weight: 444.4 g/mol

Description

2-(4-(3-fluorophenylsulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H12F4N6O3S and its molecular weight is 444.36. The purity is usually 95%.
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Scientific Research Applications

Aldose Reductase Inhibitors with Antioxidant Activity

Compounds with a phenylsulfonamido moiety have been investigated for their potential as aldose reductase inhibitors (ARIs), which are significant for managing complications related to diabetes. Such inhibitors also exhibit potent antioxidant activities, suggesting their utility in treating oxidative stress-related conditions (Alexiou & Demopoulos, 2010).

Antiproliferative Activities

Pyrazole-sulfonamide derivatives have been designed, synthesized, and tested for antiproliferative activities against various cancer cell lines, demonstrating the potential of sulfonamide derivatives in cancer therapy. Some derivatives showed broad-spectrum antitumor activity comparable to commonly used anticancer drugs (Mert et al., 2014).

Thromboxane Antagonist

Sulfonamide derivatives have been synthesized as enantiomerically pure antagonists of thromboxane A2, a compound involved in platelet aggregation and blood clot formation. These findings highlight the potential of such compounds in cardiovascular disease management (Rosentreter et al., 1989).

Radiolabeling of Peptides

In the field of diagnostic imaging, sulfonamide derivatives have been used for direct one-step radiolabeling of peptides with [18F]-fluoride, showcasing their application in developing radiotracers for positron emission tomography (PET) imaging (Becaud et al., 2009).

Synthesis of Monofluorinated Alkenes

Sulfonamide derivatives have facilitated the synthesis of monofluorinated alkenes, indicating their role in the development of organofluorine chemistry and the synthesis of fluorinated compounds, which are of significant interest in pharmaceuticals and agrochemicals (Zhu et al., 2010).